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Compound of Interest

Compound Name: t-Butylammonium chloride

Cat. No.: B8654595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the thermal

stability of t-butylammonium chloride. Due to limited publicly available experimental data

specifically for t-butylammonium chloride, this document also includes a general overview of

the thermal decomposition of alkylammonium chlorides to provide a broader context for

researchers.

Introduction to t-Butylammonium Chloride
t-Butylammonium chloride, also known as tert-butylamine hydrochloride, is a primary

alkylammonium salt. Its structure consists of a protonated tert-butylamine cation and a chloride

anion. This compound is a white crystalline solid soluble in polar solvents.

Thermal Stability Data
Detailed thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for

t-butylammonium chloride are not extensively reported in publicly accessible literature.

However, some physical properties provide an indication of its thermal behavior.
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Table 1: Physical and Thermal Properties of t-Butylammonium Chloride

Property Value Reference

CAS Number 10017-37-5 [1][2][3][4][5]

Molecular Formula C4H12ClN [1][2][3][4][5]

Molecular Weight 109.60 g/mol [4][5]

Melting Point 291 °C (decomposes) [2]

The reported melting point indicates that decomposition occurs at this temperature. This

suggests that the compound is thermally stable up to a relatively high temperature before

undergoing degradation.

General Thermal Decomposition of Alkylammonium
Chlorides
In the absence of specific data for t-butylammonium chloride, the thermal decomposition of

other alkylammonium chlorides can offer insights into its likely behavior. The thermal stability of

these salts is influenced by factors such as the nature of the alkyl group and the strength of the

ionic bond.

A study on the kinetics of the thermal decomposition of various di-n-alkylammonium chlorides

showed that these compounds decompose in a single stage. The thermal stability was found to

be in the order of [Bu2nNH2]Cl > [Pr2nNH2]Cl > [Pr2iNH2]Cl > [Bu2iNH2]Cl, indicating that the

structure of the alkyl group plays a significant role.

Anticipated Decomposition Pathway
The thermal decomposition of primary alkylammonium chlorides typically proceeds via a

dehydrochlorination reaction, yielding the corresponding amine and hydrogen chloride gas. For

t-butylammonium chloride, the expected decomposition products would be tert-butylamine

and hydrogen chloride.

Diagram 1: Proposed Thermal Decomposition Pathway of t-Butylammonium Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermal Stability of t-Butylammonium Chloride: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8654595/docs#thermal-stability-of-t-butylammonium-
chloride-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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